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  3. 3-[(2Z)-2-[[(7E)-7-[[3-(2-carboxyethyl)-1,3-benzothiazol-3-ium-2-yl]methylidene]-4,4a,5,6-tetrahydro-3H-naphthalen-2-yl]methylidene]-1,3-benzothiazol-3-yl]propanoate
3-[(2Z)-2-[[(7E)-7-[[3-(2-carboxyethyl)-1,3-benzothiazol-3-ium-2-yl]methylidene]-4,4a,5,6-tetrahydro-3H-naphthalen-2-yl]methylidene]-1,3-benzothiazol-3-yl]propanoate 3-[(2Z)-2-[[(7E)-7-[[3-(2-carboxyethyl)-1,3-benzothiazol-3-ium-2-yl]methylidene]-4,4a,5,6-tetrahydro-3H-naphthalen-2-yl]methylidene]-1,3-benzothiazol-3-yl]propanoate
Brand Name: Vulcanchem
CAS No.: 170153-80-7
VCID: VC0071803
InChI: InChI=1S/C32H30N2O4S2/c35-31(36)13-15-33-25-5-1-3-7-27(25)39-29(33)19-21-9-11-23-12-10-22(18-24(23)17-21)20-30-34(16-14-32(37)38)26-6-2-4-8-28(26)40-30/h1-8,17-20,23H,9-16H2,(H-,35,36,37,38)
SMILES: C1CC(=CC2=CC(=CC3=[N+](C4=CC=CC=C4S3)CCC(=O)O)CCC21)C=C5N(C6=CC=CC=C6S5)CCC(=O)[O-]
Molecular Formula: C32H30N2O4S2
Molecular Weight: 570.722

3-[(2Z)-2-[[(7E)-7-[[3-(2-carboxyethyl)-1,3-benzothiazol-3-ium-2-yl]methylidene]-4,4a,5,6-tetrahydro-3H-naphthalen-2-yl]methylidene]-1,3-benzothiazol-3-yl]propanoate

CAS No.: 170153-80-7

Cat. No.: VC0071803

Molecular Formula: C32H30N2O4S2

Molecular Weight: 570.722

* For research use only. Not for human or veterinary use.

3-[(2Z)-2-[[(7E)-7-[[3-(2-carboxyethyl)-1,3-benzothiazol-3-ium-2-yl]methylidene]-4,4a,5,6-tetrahydro-3H-naphthalen-2-yl]methylidene]-1,3-benzothiazol-3-yl]propanoate - 170153-80-7

Specification

CAS No. 170153-80-7
Molecular Formula C32H30N2O4S2
Molecular Weight 570.722
IUPAC Name 3-[(2Z)-2-[[(7E)-7-[[3-(2-carboxyethyl)-1,3-benzothiazol-3-ium-2-yl]methylidene]-4,4a,5,6-tetrahydro-3H-naphthalen-2-yl]methylidene]-1,3-benzothiazol-3-yl]propanoate
Standard InChI InChI=1S/C32H30N2O4S2/c35-31(36)13-15-33-25-5-1-3-7-27(25)39-29(33)19-21-9-11-23-12-10-22(18-24(23)17-21)20-30-34(16-14-32(37)38)26-6-2-4-8-28(26)40-30/h1-8,17-20,23H,9-16H2,(H-,35,36,37,38)
Standard InChI Key SBANQNGUQQOPFU-UHFFFAOYSA-N
SMILES C1CC(=CC2=CC(=CC3=[N+](C4=CC=CC=C4S3)CCC(=O)O)CCC21)C=C5N(C6=CC=CC=C6S5)CCC(=O)[O-]

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